Cas no 1333-52-4 (Ethanone,1-(naphthalenyl)-)

• Product Name: Ethanone,1-(naphthalenyl)-
• CAS No: 1333-52-4
• MF: C₁₂H₁₀O
• MW: 170.207203388214
• CID: 176904
• Update Time: 2025-04-19

Ethanone,1-(naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(naphthalenyl)-
• 1-(naphthyl)ethan-1-one
• 1-(naphthalen-1-yl)ethanone
• 1-(naphthalen-2-yl)ethanone

• Inchi： 1S/C12H10O/c1-9(13)11-8-4-6-10-5-2-3-7-12(10)11/h2-8H,1H3
• InChI Key： QQLIGMASAVJVON-UHFFFAOYSA-N
• SMILES： C(C1=C2C(C=CC=C2)=CC=C1)(=O)C

Computed Properties

• Exact Mass: 170.0732
• Monoisotopic Mass: 170.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: White to yellowish powder
• Density: 1.097g/cm3
• Melting Point: 53-56℃
• Boiling Point: 303ºC at 760mmHg
• Flash Point: 129.5ºC
• Refractive Index: 1.615
• PSA: 17.07
• LogP: 3.04240

Ethanone,1-(naphthalenyl)- Security Information

• Storage Condition：Keep container tightly closed. Store in a cool, dry place away from incompatible substances.